Cas no 1305324-53-1 (4-Bromo-2-(tert-butyl)oxazolo4,5-cpyridine-7-carboxylic acid)

• Product Name: 4-Bromo-2-(tert-butyl)oxazolo4,5-cpyridine-7-carboxylic acid
• CAS No: 1305324-53-1
• MF: C₁₁H₁₁BrN₂O₃
• MW: 299.120641946793
• MDL: MFCD20487025
• CID: 4693274
• Update Time: 2025-05-20

4-Bromo-2-(tert-butyl)oxazolo4,5-cpyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid
• 4-bromo-2-(tert-butyl)oxazolo-[4,5-c]pyridine-7-carboxylic acid
• KM5438
• 4-bromo-2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carboxylic acid
• 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid, AldrichCPR
• 4-Bromo-2-(tert-butyl)oxazolo4,5-cpyridine-7-carboxylic acid

• MDL： MFCD20487025
• Inchi： 1S/C11H11BrN2O3/c1-11(2,3)10-14-6-7(17-10)5(9(15)16)4-13-8(6)12/h4H,1-3H3,(H,15,16)
• InChI Key： FVLPJXWLIMBZRO-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C(C(=O)O)=CN=1)OC(C(C)(C)C)=N2

Computed Properties

• Exact Mass: 297.995
• Monoisotopic Mass: 297.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2

Additional information on 4-Bromo-2-(tert-butyl)oxazolo4,5-cpyridine-7-carboxylic acid

4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic Acid (CAS No. 1305324-53-1): A Comprehensive Overview

4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid (CAS No. 1305324-53-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolopyridine carboxylic acids, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid is characterized by a substituted oxazolopyridine ring system with a bromine atom at the 4-position and a tert-butyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent research studies have highlighted the potential of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The anti-cancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby preventing tumor growth and metastasis.

The neuroprotective effects of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid have also been explored in several studies. Research conducted at the University of California found that this compound can protect neurons from oxidative stress and neurotoxicity induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective mechanism is believed to involve the activation of antioxidant defense systems and the inhibition of apoptosis.

From a pharmacokinetic perspective, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid exhibits favorable properties that make it suitable for drug development. It has good solubility and permeability characteristics, which enhance its bioavailability when administered orally or intravenously. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, allowing for effective therapeutic dosing regimens.

The synthesis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid involves a multi-step process that typically starts with the preparation of a substituted pyridine derivative. This intermediate is then subjected to cyclization reactions to form the oxazolopyridine ring system. The final step involves the introduction of the carboxylic acid functionality through appropriate chemical transformations. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid (CAS No. 1305324-53-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover additional therapeutic benefits and optimize its use in clinical settings.